N-[2-[(4-chloro-2-methoxybenzoyl)amino]ethyl]pyridine-3-carboxamide

• IUPAC Name: N-[2-[(4-chloro-2-methoxybenzoyl)amino]ethyl]pyridine-3-carboxamide
• InChI: InChI=1S/C16H16ClN3O3/c1-23-14-9-12(17)4-5-13(14)16(22)20-8-7-19-15(21)11-3-2-6-18-10-11/h2-6,9-10H,7-8H2,1H3,(H,19,21)(H,20,22)
• InChI Key: VPSSOMWERSULRK-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)Cl)C(=O)NCCNC(=O)C2=CN=CC=C2
• Molecular Formula: C16H16ClN3O3
• Molecular Weight: 333.77 g/mol

Description

N-[2-[(4-chloro-2-methoxybenzoyl)amino]ethyl]pyridine-3-carboxamide is a synthetic organic compound that features a pyridine ring substituted with a carboxamide group and a 4-chloro-2-methoxybenzoyl moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[2-[(4-chloro-2-methoxybenzoyl)amino]ethyl]pyridine-3-carboxamide typically involves the following steps:

Formation of the Intermediate: The initial step involves the preparation of 4-chloro-2-methoxybenzoic acid, which is then converted to its corresponding acid chloride using reagents such as thionyl chloride (SOCl₂).

Amide Bond Formation: The acid chloride is then reacted with 2-aminoethylpyridine-3-carboxamide in the presence of a base like triethylamine (TEA) to form the desired amide bond.

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic route to enhance yield and purity. This could include the use of continuous flow reactors, automated synthesis platforms, and advanced purification techniques such as high-performance liquid chromatography (HPLC).

Chemical Reactions Analysis

Types of Reactions

N-[2-[(4-chloro-2-methoxybenzoyl)amino]ethyl]pyridine-3-carboxamide can undergo various chemical reactions, including:

Oxidation: The methoxy group can be oxidized to a hydroxyl group using oxidizing agents like potassium permanganate (KMnO₄).

Reduction: The nitro group (if present) can be reduced to an amine using reducing agents such as hydrogen gas (H₂) in the presence of a palladium catalyst.

Substitution: The chloro group can be substituted with other nucleophiles like amines or thiols under appropriate conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO₄) in an alkaline medium.

Reduction: Hydrogen gas (H₂) with a palladium catalyst.

Substitution: Nucleophiles like amines or thiols in the presence of a base.

Major Products Formed

Oxidation: Formation of hydroxyl derivatives.

Reduction: Formation of amine derivatives.

Substitution: Formation of substituted derivatives with various functional groups.

Scientific Research Applications

N-[2-[(4-chloro-2-methoxybenzoyl)amino]ethyl]pyridine-3-carboxamide has several scientific research applications:

Medicinal Chemistry: It is investigated for its potential as a pharmacophore in drug design, particularly for its anti-inflammatory and anticancer properties.

Biology: The compound is studied for its interactions with biological macromolecules, including proteins and nucleic acids.

Material Science: It is explored for its use in the synthesis of advanced materials with specific electronic and optical properties.

Mechanism of Action

The mechanism of action of N-[2-[(4-chloro-2-methoxybenzoyl)amino]ethyl]pyridine-3-carboxamide involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity. For example, it may inhibit certain kinases involved in cell signaling pathways, leading to reduced cell proliferation in cancer cells.

Comparison with Similar Compounds

Similar Compounds

• N-[2-[(4-chloro-2-methoxybenzoyl)amino]ethyl]benzenesulfonylcarbamate
• 4-amino-5-chloro-2-methoxybenzoic acid derivatives

Uniqueness

N-[2-[(4-chloro-2-methoxybenzoyl)amino]ethyl]pyridine-3-carboxamide is unique due to its specific substitution pattern, which imparts distinct chemical and biological properties. Its pyridine ring enhances its ability to interact with biological targets, making it a valuable scaffold in medicinal chemistry.